Cas no 928713-96-6 (ASISCHEM C63605)
ASISCHEM C63605 structure
Product Name:ASISCHEM C63605
CAS No:928713-96-6
MF:C11H7BrN2O
MW:263.090081453323
CID:892161
PubChem ID:17606341
Update Time:2025-04-19
ASISCHEM C63605 Chemical and Physical Properties
Names and Identifiers
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- ASISCHEM C63605
- AKOS000283983
- 928713-96-6
-
- Inchi: 1S/C11H7BrN2O/c12-10-3-1-9(2-4-10)11-13-5-8(7-15)6-14-11/h1-7H
- InChI Key: HQUINSDEGITEJP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1N=CC(C=O)=CN=1
Computed Properties
- Exact Mass: 261.97400
- Monoisotopic Mass: 261.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85000
- LogP: 2.71860
ASISCHEM C63605 Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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